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Compound of Interest

Compound Name: 2',3'-Dideoxyuridine

CAS No.: 5983-09-5

Cat. No.: B1630288 Get Quote

Status:Treat as Potentially Mutagenic / Cytotoxic While some Safety Data Sheets (SDS)

classify 2',3'-Dideoxyuridine (ddU) as non-hazardous, its mechanism of action—acting as a

chain-terminating nucleoside analogue—warrants handling it with the same rigor as

established cytotoxic agents (e.g., Zidovudine).

Immediate Action Directive:

Do NOT dispose of in municipal trash or biohazard bags (autoclaving does not destroy this

chemical).

Do NOT pour down the drain.

Disposal Path: High-Temperature Incineration (Hazardous Chemical Waste).

Hazard Characterization & Scientific Rationale
To ensure safety, we must look beyond the generic "Caution" label and understand the

causality of the hazard.

Mechanism of Action: ddU lacks the 3'-hydroxyl group necessary for the formation of the

phosphodiester bond during DNA elongation. If incorporated into DNA by cellular

polymerases, it causes premature chain termination.
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Risk Profile: Although less potent than some FDA-approved NRTIs, ddU possesses the

structural potential to interfere with replication machinery. Therefore, the ALARA (As Low As

Reasonably Achievable) principle applies.

Conflict Resolution: You may encounter SDS documents stating "Not a dangerous

substance." As a Senior Scientist, I advise disregarding "non-hazardous" claims for disposal

purposes. Always default to RCRA Process Knowledge and manage as a suspected

mutagen.

Quantitative Property Summary

Property Data Relevance to Disposal

CAS Number 5983-09-5 Identifier for waste manifesting.

Solubility Water Soluble
High mobility in water systems;

strict "No Drain" rule.

Stability Stable under normal conditions
Will not degrade naturally in

landfills; requires incineration.

Molecular Weight 212.20 g/mol
Small molecule; easily

aerosolized as dust.

Disposal Decision Logic (Visual Workflow)
The following diagram outlines the decision matrix for disposing of ddU in various physical

states.
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Waste Generation: 2',3'-Dideoxyuridine
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Figure 1: Decision tree for segregating 2',3'-Dideoxyuridine waste streams based on physical

state.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicable to: Expired vials, spilled powder, or surplus inventory.

Containment: Do not empty the vial. Keep the substance in its original container.
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Secondary Containment: Place the original container inside a clear, sealable plastic bag

(e.g., Ziploc) to prevent label deterioration and contain potential leakage.

Labeling: Attach a hazardous waste tag.

Chemical Name: 2',3'-Dideoxyuridine.[1][2][3]

Hazard Checkbox: Toxic / Mutagen.

Composition: 100%.

Storage: Place in the designated Solid Chemical Waste Drum (often a wide-mouth HDPE

drum).

Destruction: Contract with a licensed waste vendor for incineration.

Protocol B: Liquid Waste (Solutions)
Applicable to: HPLC effluent, reaction mixtures, or dissolved stock.

Segregation: Never mix with oxidizers or acids.

Collection: Pour into a chemically compatible carboy (HDPE or Glass).

If Organic Solvent (MeOH/ACN): Use the "Organic Solvent" waste stream.

If Aqueous: Use the "Aqueous with Toxic Organic Contaminants" stream.

Labeling:

List all solvents (e.g., Water 90%, Acetonitrile 10%).

List "Trace 2',3'-Dideoxyuridine" as a contaminant.

Caution: Do not autoclave this liquid. Autoclaving can volatilize associated solvents or fail to

degrade the nucleoside, creating a contaminated steam hazard.

Protocol C: Contaminated Debris
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Applicable to: Pipette tips, gloves, weigh boats, and bench paper.

Differentiation: Do not throw this in the "Biohazard/Red Bag" unless the debris is also

infectious (e.g., human cells).

Chemical Trash: If non-infectious, these items go into the Solid Chemical Debris container

(often a white bucket or yellow bag, depending on institutional rules).

Sharps: If needles/syringes were used with ddU, they must go into a Chemical Sharps

container (distinct from Bio sharps if possible, though often combined for incineration).

Emergency Procedures: Spills & Exposure
Spill Cleanup (Solid Powder):

PPE: Wear nitrile gloves (double gloved), lab coat, and safety goggles. Use a N95 or P100

respirator if dust is visible.

Method: Do not dry sweep (creates aerosols).

Cover the spill with wet paper towels (dampened with water) to suppress dust.

Scoop up the damp slurry and place it in a hazardous waste bag.

Decontamination: Wipe the surface with a detergent solution (to lift the chemical), followed

by water. Bleach is not required for chemical neutralization but may be used if biological

agents were also present.

Exposure:

Skin: Wash with soap and water for 15 minutes. The compound is water-soluble and

removes easily.

Eyes: Flush for 15 minutes.[4] Seek medical evaluation.

Regulatory Compliance (RCRA Context)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16026~~PDF~~MTR~~CGV4~~EN~~2026-01-03%2002:57:07~~2-Deoxyuridine~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the United States, 2',3'-Dideoxyuridine is not a P-listed or U-listed waste under 40 CFR

261.33. However, the generator is responsible for making a hazardous waste determination.

Process Knowledge: As a researcher, you know this molecule mimics biological substrates to

disrupt DNA synthesis. Therefore, it meets the criteria for management as a toxic chemical.

Waste Code Assignment:

If dissolved in flammable solvents (e.g., Methanol), assign D001 (Ignitable).

If pure, many institutions use a generic "Non-Regulated Toxic" code or state-specific codes

(e.g., California's Code 551 for Oxygenated solvents/organics).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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